Cas no 7535-16-2 (Benzoic acid, 4,4'-(3-oxo-1(3H)-isobenzofuranylidene)bis-)

• Product Name: Benzoic acid, 4,4'-(3-oxo-1(3H)-isobenzofuranylidene)bis-
• CAS No: 7535-16-2
• MF: C₂₂H₁₄O₆
• MW: 374.342966556549
• CID: 539693
• PubChem ID: 2832090
• Update Time: 2025-04-19

Benzoic acid, 4,4'-(3-oxo-1(3H)-isobenzofuranylidene)bis- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-(3-oxo-1(3H)-isobenzofuranylidene)bis-
• 4-[1-(4-carboxyphenyl)-3-oxo-2-benzofuran-1-yl]benzoic acid
• CBDivE_004595
• 4,4'-(3-oxo-1,3-dihydro-2-benzofuran-1,1-diyl)dibenzoic acid
• CCG-115948
• AB00074945-01
• MLS001209922
• HMS2832P17
• 7535-16-2
• AKOS000601339
• CHEMBL395296
• SCHEMBL3888166
• 4,4'-(3-Oxo-1,3-dihydroisobenzofuran-1,1-diyl)dibenzoic acid
• SMR000514028
• DTXSID20385321

• Inchi： 1S/C22H14O6/c23-19(24)13-5-9-15(10-6-13)22(16-11-7-14(8-12-16)20(25)26)18-4-2-1-3-17(18)21(27)28-22/h1-12H,(H,23,24)(H,25,26)
• InChI Key： CEPYVIYDCXDLEE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1(C1C=CC(C(=O)O)=CC=1)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 374.07902
• Monoisotopic Mass: 374.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.9